Cas no 57466-69-0 (Acetamide, 2-(2-propenylamino)-)

Acetamide, 2-(2-propenylamino)- structure
57466-69-0 structure
Product name:Acetamide, 2-(2-propenylamino)-
CAS No:57466-69-0
MF:C5H10N2O
MW:114.145700931549
CID:345273
PubChem ID:18474081

Acetamide, 2-(2-propenylamino)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-(2-propenylamino)-
    • 2-(prop-2-enylamino)acetamide
    • SCHEMBL1796671
    • N~2~-Prop-2-en-1-ylglycinamide
    • 2-(allylamino)acetamide
    • AKOS000247596
    • allylglycinamide
    • DTXSID70594204
    • 57466-69-0
    • Inchi: InChI=1S/C5H10N2O/c1-2-3-7-4-5(6)8/h2,7H,1,3-4H2,(H2,6,8)
    • InChI Key: NMEHIEZLKLETBJ-UHFFFAOYSA-N
    • SMILES: C(NCC(N)=O)C=C

Computed Properties

  • Exact Mass: 114.0794
  • Monoisotopic Mass: 114.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 90.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų
  • XLogP3: -0.6

Experimental Properties

  • PSA: 55.12

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